Endo-(3-hydroxybicyclo[3.1.0]hexan-6-YL)methyl benzoate

• IUPAC Name: [(1R,5S)-3-hydroxy-6-bicyclo[3.1.0]hexanyl]methyl benzoate
• InChI: InChI=1S/C14H16O3/c15-10-6-11-12(7-10)13(11)8-17-14(16)9-4-2-1-3-5-9/h1-5,10-13,15H,6-8H2/t10?,11-,12+,13?
• InChI Key: XHTAGQZAQKPRLU-UNTZMWQOSA-N
• Canonical SMILES: C1C(CC2C1C2COC(=O)C3=CC=CC=C3)O
• Isomeric SMILES: C1[C@@H]2[C@@H](C2COC(=O)C3=CC=CC=C3)CC1O
• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol

Description

The compound seems to be a derivative of 3-azabicyclo[3.1.0]hexane. This core structure is found in several pharmaceutical drugs and plays an increasing role in drug discovery. It’s a key raw material used in the synthesis of numerous drugs.

Synthesis Analysis

The synthesis of similar compounds like 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane (6,6-DMABH) has been achieved through intramolecular cyclopropanation of alpha-diazoacetates via Ru (II) catalysis. Another method involves the cyclopropanation of 2,5-dihydropyrrole with ethyl diazoacetate (EDA).

Molecular Structure Analysis

The molecular structure of similar compounds involves a bicyclic scaffold that orients key pharmacophores in well-defined three-dimensional space. The 3-azabicyclo[3.1.0]hexane scaffold is a central core of the family of tropane alkaloids.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include intramolecular cyclopropanation of alpha-diazoacetates. Another reaction involves the cyclopropanation of 2,5-dihydropyrrole with ethyl diazoacetate (EDA), under the catalysis of dirhodium(II).

Future Directions

Future research could focus on improving the efficiency of the synthesis process, as current methods still need considerable improvement. Additionally, the development of more efficient synthetic methods for producing similar compounds is an area of active research.